Cas no 2172490-70-7 (1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid)

• Product Name: 1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid
• CAS No: 2172490-70-7
• MF: C₃₃H₃₇N₃O₅
• MW: 555.663988828659
• CID: 6373650
• PubChem ID: 165824604
• Update Time: 2025-06-08

1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid
• 1-benzyl-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]piperidine-4-carboxylic acid
• EN300-1526932
• 2172490-70-7

• Inchi： 1S/C33H37N3O5/c1-23(34-32(40)41-22-29-27-13-7-5-11-25(27)26-12-6-8-14-28(26)29)15-16-30(37)35-33(31(38)39)17-19-36(20-18-33)21-24-9-3-2-4-10-24/h2-14,23,29H,15-22H2,1H3,(H,34,40)(H,35,37)(H,38,39)
• InChI Key： QUXBSPFOOADKPG-UHFFFAOYSA-N
• SMILES： OC(C1(CCN(CC2C=CC=CC=2)CC1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 555.27332129g/mol
• Monoisotopic Mass: 555.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid

Comprehensive Overview of 1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid (CAS No. 2172490-70-7)

In the realm of organic chemistry and pharmaceutical research, 1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid (CAS No. 2172490-70-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to a class of peptide derivatives and is widely utilized in solid-phase peptide synthesis (SPPS). Its molecular architecture, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it indispensable in modern peptide chemistry.

The Fmoc group in 1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid is a cornerstone of contemporary peptide synthesis. Researchers frequently search for "Fmoc-protected amino acids" or "SPPS reagents" to optimize their synthetic protocols. This compound’s stability under basic conditions and its selective deprotection under mild acidic conditions align with the growing demand for green chemistry and sustainable laboratory practices. As the pharmaceutical industry shifts toward biologics and peptide-based therapeutics, the relevance of such building blocks continues to rise.

One of the most searched questions in this domain is: "How to optimize Fmoc deprotection in peptide synthesis?" The answer often involves compounds like CAS No. 2172490-70-7, which exhibit high compatibility with standard piperidine-based deprotection protocols. Additionally, its benzyl and piperidine moieties contribute to enhanced solubility in organic solvents, a critical factor for efficient peptide chain elongation. This aligns with the trending focus on "high-efficiency peptide coupling reagents" in academic and industrial research.

From a structural perspective, the carboxylic acid functionality in 1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid allows for further derivatization, making it a versatile intermediate. Researchers exploring "custom peptide modifications" or "non-natural amino acid incorporation" frequently encounter this compound in literature. Its role in drug discovery is also noteworthy, particularly in the design of peptidomimetics—a hot topic in targeted cancer therapies and neurological disorder treatments.

The synthesis and application of CAS No. 2172490-70-7 are often discussed alongside "automated peptide synthesizers" and "microwave-assisted peptide synthesis," reflecting the industry’s push toward automation and accelerated methodologies. Furthermore, its compatibility with click chemistry and bioorthogonal reactions positions it as a valuable tool for bioconjugation strategies, a rapidly expanding field in diagnostics and therapeutic delivery systems.

In summary, 1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopiperidine-4-carboxylic acid (CAS No. 2172490-70-7) is a multifaceted compound bridging traditional organic synthesis and cutting-edge biomedical research. Its utility in peptide science, combined with its adaptability to modern synthetic trends, ensures its continued prominence in both academic and industrial settings. As the demand for precision medicine and tailored therapeutics grows, compounds like this will remain at the forefront of scientific innovation.